Cas no 46348-61-2 (4-Phenylbutylphosphonic Acid)

• Product Name: 4-Phenylbutylphosphonic Acid
• CAS No: 46348-61-2
• MF: C₁₀H₁₅O₃P
• MW: 214.198064088821
• MDL: MFCD03452734
• CID: 829296
• PubChem ID: 13687984
• Update Time: 2025-09-27

4-Phenylbutylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• Fosinopril Related Compound H
• 4-Phenylbutylphosphonic Acid
• 4-Phenyl butyl phosphoric acid
• Fosinopril Impurity G
• 4-(Phenyl)-butyl phosphonous acid
• 46348-61-2
• DB-242110
• (4-phenylbutyl)phosphonic acid
• SCHEMBL4414066
• CS-0497651
• (4-phenylbutyl)phosphonicacid
• 4-phenylbutyl phosphonic acid
• DTXSID00546771
• AKOS033919752
• EN300-263514
• MFCD03452734
• Z1269108857
• WBA34861
• P-(4-Phenylbutyl)phosphonic Acid; Phosphonic acid, (4-phenylbutyl)- (9CI); 4-Phenylbutylphosphonic acid; Fosinopril Related Compound H

• MDL： MFCD03452734
• Inchi： 1S/C10H15O3P/c11-14(12,13)9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,11,12,13)
• InChI Key： PJOFGDOSMWTOOQ-UHFFFAOYSA-N
• SMILES： P(CCCCC1C=CC=CC=1)(=O)(O)O

Computed Properties

• Exact Mass: 214.07588133g/mol
• Monoisotopic Mass: 214.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93 ºC (ethyl acetate hexane )
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 67.34000
• LogP: 2.18700

4-Phenylbutylphosphonic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives